2-Phenyl-2H-1,2,3-triazol-4-amine

• IUPAC Name: 2-phenyltriazol-4-amine
• InChI: InChI=1S/C8H8N4/c9-8-6-10-12(11-8)7-4-2-1-3-5-7/h1-6H,(H2,9,11)
• InChI Key: VJOJLJGJYMRISA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2N=CC(=N2)N
• Molecular Formula: C8H8N4
• DSSTOX Substance ID: DTXSID50403123
• Molecular Weight: 160.18 g/mol
• CAS RN: 39102-26-6

Description

2-Phenyl-2H-1,2,3-triazol-4-amine is a chemical compound with the molecular formula C8H8N4 and a molecular weight of 160.18. It is a type of triazole, a class of five-membered heterocyclic compounds containing two carbon atoms and three nitrogen atoms.

Synthesis Analysis

The synthesis of 2-Phenyl-2H-1,2,3-triazol-4-amine and similar compounds often involves a Cu (I) catalyzed [3+2] dipolar cycloaddition. For instance, a series of 1,2,3-triazole hybrids containing amine-ester functionality have been synthesized using this method. Another synthesis method involves the reaction of phenyl esters of α-azido acids with trialkylphosphines in THF/H2O to give 5-substituted 2H-1,2,3-triazol-4-ols.

Molecular Structure Analysis

The molecular structure of 2-Phenyl-2H-1,2,3-triazol-4-amine is characterized by the presence of a triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. The triazole ring is linked with a phenyl group.

Chemical Reactions Analysis

Triazoles, including 2-Phenyl-2H-1,2,3-triazol-4-amine, can participate in various chemical reactions. For example, phenyl esters of α-azido acids react with trialkylphosphines in THF/H2O to give 5-substituted 2H-1,2,3-triazol-4-ols. Another example is the Cu-catalyzed annulation reaction of azirines and aryldiazonium salts, which provides fully substituted N2-aryl-1,2,3-triazoles.

Scientific Research Applications

Drug Discovery

The triazole ring, a core structure in 2-Phenyl-2H-1,2,3-triazol-4-amine, is widely utilized in drug discovery due to its resemblance to the peptide bond and its ability to improve pharmacokinetic properties. .

Organic Synthesis

In organic synthesis, 1,2,3-triazoles serve as versatile intermediates. .

Polymer Chemistry

Triazoles are used in polymer chemistry to create polymers with enhanced thermal stability and novel properties. .

Supramolecular Chemistry

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Bioconjugation

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Chemical Biology

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Fluorescent Imaging

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Materials Science

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Safety And Hazards

When handling 2-Phenyl-2H-1,2,3-triazol-4-amine, it’s advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use of personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation are recommended.

Future Directions

The future directions for the research and development of 2-Phenyl-2H-1,2,3-triazol-4-amine and similar compounds could involve exploring their potential applications in various fields. For instance, due to their notable therapeutic importance, there is significant interest in 1,2,3-triazoles among the scientific community. They hold immense potential to significantly advance medicinal chemistry, offering a wide range of versatile and adaptable applications in the form of anti-microbial, anti-virals, anti-oxidant, anti-diabetic, anti-cancer, anti-tubercular, antimalarial, and anti-leishmanial agents.